Cas no 1824302-02-4 ([1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL)

• Product Name: [1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL
• CAS No: 1824302-02-4
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 4622293
• PubChem ID: 129981073
• Update Time: 2025-06-10

[1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol
• MFCD22394735
• DB-406214
• 1824302-02-4
• AT24351
• Z1504687239
• CS-0371416
• 1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL
• [1,2,4]tTriaZolo[1,5-a]pyridin-7-ylmethanol
• SCHEMBL22228642
• AKOS034130768
• EN300-1440291
• {[1,2,4]triazolo[1,5-a]pyridin-7-yl}methanol
• SY352044
• [1,2,4]Triazolo[1,5-a]pyridine-7-methanol
• [1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL

• Inchi： 1S/C7H7N3O/c11-4-6-1-2-10-7(3-6)8-5-9-10/h1-3,5,11H,4H2
• InChI Key： ANQDEVDDTIZCGN-UHFFFAOYSA-N
• SMILES： OCC1C=CN2C(C=1)=NC=N2

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]TRIAZOLO[1,5-A]PYRIDIN-7-YLMETHANOL

[1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol (CAS No. 1824302-02-4)

[1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol (CAS No. 1824302-02-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol makes it an intriguing candidate for the development of new drugs targeting various diseases.

The chemical structure of [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol consists of a triazole ring fused to a pyridine ring, with a methanol group attached to the pyridine ring at the 7-position. This arrangement provides a rich platform for exploring its pharmacological properties and potential as a lead compound in drug discovery. Recent studies have highlighted the importance of triazolopyridines in modulating various biological targets, including enzymes, receptors, and ion channels.

One of the key areas of research involving [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol is its potential as an inhibitor of specific enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol effectively reduced the viability of cancer cells in vitro and showed promising results in preclinical models.

Beyond its anti-cancer properties, [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a critical component in many diseases, including autoimmune disorders and neurodegenerative conditions. A recent study published in the European Journal of Medicinal Chemistry demonstrated that this compound significantly reduced inflammatory markers in both cell cultures and animal models. The mechanism of action appears to involve the modulation of key signaling pathways involved in inflammation.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development.

In addition to its therapeutic potential, [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol has been explored for its use as a synthetic intermediate in the preparation of other bioactive compounds. The methanol group on the pyridine ring provides a convenient functional handle for further chemical modifications. This versatility has led to its use in the synthesis of various derivatives with enhanced biological activities.

The safety profile of [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol is another important aspect that has been evaluated. Toxicity studies conducted in vitro and in animal models have shown that this compound is well-tolerated at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, [1,2,4]Triazolo[1,5-a]pyridin-7-ylmethanol (CAS No. 1824302-02-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.